Cas no 2228487-80-5 (1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol)

• Product Name: 1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol
• CAS No: 2228487-80-5
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5965677
• PubChem ID: 165676671
• Update Time: 2025-07-21

1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol
• 2228487-80-5
• 1-[4-(dimethylamino)-3-fluorophenyl]-2-methylpropan-2-ol
• EN300-1757704

• Inchi： 1S/C12H18FNO/c1-12(2,15)8-9-5-6-11(14(3)4)10(13)7-9/h5-7,15H,8H2,1-4H3
• InChI Key： RZZKFJLPEBJJSB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C)(C)O)N(C)C

Computed Properties

• Exact Mass: 211.137242360g/mol
• Monoisotopic Mass: 211.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol

Introduction to Compound with CAS No. 2228487-80-5 and Product Name: 1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol

The compound with the CAS number 2228487-80-5 and the product name 1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a dimethylamino group and a fluorophenyl moiety in its molecular structure contributes to its distinct chemical properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds that exhibit high efficacy and minimal side effects. The compound in question, 1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol, has been identified as a promising candidate for such applications. Its molecular architecture, which includes a fluorine atom at the 3-position of the phenyl ring, is particularly noteworthy. Fluorine atoms are known to enhance the metabolic stability and binding affinity of molecules, making them ideal for drug development.

The dimethylamino group at the 4-position of the phenyl ring adds another layer of complexity to this compound's chemical behavior. This group is often associated with enhanced solubility and bioavailability, which are critical factors in determining the effectiveness of a drug. The combination of these two functional groups makes 1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol a versatile compound with potential applications in various therapeutic areas.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. These compounds have been shown to exhibit superior pharmacokinetic properties compared to their non-fluorinated counterparts. The introduction of fluorine into aromatic rings can lead to increased lipophilicity, improved binding affinity, and enhanced resistance to metabolic degradation. These properties make fluorinated compounds particularly attractive for drug development.

One of the most intriguing aspects of 1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both a dimethylamino group and a fluorophenyl moiety provides multiple points for functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility is crucial in drug development, where precise control over molecular structure is essential for achieving desired pharmacological effects.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers have also explored its use in agrochemicals and specialty chemicals, where its unique properties could contribute to the development of new formulations with improved efficacy and environmental safety. The ability to modify its structure further enhances its utility in these fields.

From a synthetic chemistry perspective, 1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol offers an interesting challenge due to its complex molecular framework. The synthesis of this compound requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such complex molecules more efficiently, opening up new possibilities for their application in various industries.

The pharmacological profile of this compound is another area of active research. Preliminary studies suggest that it may exhibit properties relevant to central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists are essential for translating these findings into tangible medical benefits.

The regulatory landscape for new pharmaceutical compounds is stringent but well-established, ensuring that only safe and effective agents reach the market. The development process for 1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol must adhere to these regulations, including rigorous testing for toxicity, efficacy, and interactions with other drugs. Compliance with these standards is crucial for ensuring patient safety and maximizing therapeutic outcomes.

In conclusion, 1-4-(dimethylamino)-3-fluorophenyl-2-methylpropan-2-ol represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure, characterized by the presence of both a dimethylamino group and a fluorophenyl moiety, makes it a versatile compound with numerous possibilities for further exploration. As research continues to uncover its pharmacological properties and synthetic potential, it is poised to play an important role in the development of next-generation pharmaceutical agents.